Saccharolactic acid
Saccharolactic acid
Galactaric acid, also known as mucic acid or galactarate, belongs to the class of organic compounds known as glucuronic acid derivatives. Glucuronic acid derivatives are compounds containing a glucuronic acid moiety (or a derivative), which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid. Galactaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Galactaric acid has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, galactaric acid is primarily located in the cytoplasm. Galactaric acid is also a parent compound for other transformation products, including but not limited to, 2-(e)-O-feruloyl-D-galactaric acid, O-feruloylgalactaric acid, and galactaric acid derivative.
Galactaric acid is a hexaric acid resulting from formal oxidative ring cleavage of galactose. It has a role as a human metabolite. It is a conjugate acid of a galactarate(1-) and a galactaric acid anion.
Galactaric acid is a hexaric acid resulting from formal oxidative ring cleavage of galactose. It has a role as a human metabolite. It is a conjugate acid of a galactarate(1-) and a galactaric acid anion.
Brand Name:
Vulcanchem
CAS No.:
526-99-8
VCID:
VC0166337
InChI:
InChI=1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)/t1-,2+,3+,4-
SMILES:
C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Molecular Formula:
C6H10O8
Molecular Weight:
210.14 g/mol
Saccharolactic acid
CAS No.: 526-99-8
Reference Standards
VCID: VC0166337
Molecular Formula: C6H10O8
Molecular Weight: 210.14 g/mol
CAS No. | 526-99-8 |
---|---|
Product Name | Saccharolactic acid |
Molecular Formula | C6H10O8 |
Molecular Weight | 210.14 g/mol |
IUPAC Name | (2S,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid |
Standard InChI | InChI=1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)/t1-,2+,3+,4- |
Standard InChIKey | DSLZVSRJTYRBFB-DUHBMQHGSA-N |
Isomeric SMILES | [C@@H]([C@@H]([C@H](C(=O)O)O)O)([C@@H](C(=O)O)O)O |
SMILES | C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O |
Canonical SMILES | C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O |
Colorform | CRYSTALLINE POWDER PRISMS FROM WATER |
Melting Point | 125.5 °C 220-225°C |
Physical Description | Solid |
Description | Galactaric acid, also known as mucic acid or galactarate, belongs to the class of organic compounds known as glucuronic acid derivatives. Glucuronic acid derivatives are compounds containing a glucuronic acid moiety (or a derivative), which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid. Galactaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Galactaric acid has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, galactaric acid is primarily located in the cytoplasm. Galactaric acid is also a parent compound for other transformation products, including but not limited to, 2-(e)-O-feruloyl-D-galactaric acid, O-feruloylgalactaric acid, and galactaric acid derivative. Galactaric acid is a hexaric acid resulting from formal oxidative ring cleavage of galactose. It has a role as a human metabolite. It is a conjugate acid of a galactarate(1-) and a galactaric acid anion. |
Solubility | 0.23 M SOL IN 300 PARTS COLD WATER, 60 PARTS BOILING WATER; SOL IN ALKALIES; PRACTICALLY INSOL IN ALCOHOL, ETHER INSOL IN PYRIMIDINE 3.3 mg/mL at 14 °C |
Synonyms | Acid, Saccharic Anhydrous Calcium Glucarate Anhydrous Calcium Saccharate Calcium Glucarate Calcium Glucarate, Anhydrous Calcium Saccharate Calcium Saccharate Anhydrous Calcium Saccharate Tetrahydrate Calcium Saccharate, Anhydrous D Glucaric Acid D Saccharic Acid D-Glucaric Acid D-Saccharic Acid Glucarate, Anhydrous Calcium Glucarate, Calcium Glucaric Acid Glucosaccharic Acid L Gularic Acid L-Gularic Acid Levo Gularic Acid Levo-Gularic Acid Saccharate Tetrahydrate, Calcium Saccharate, Anhydrous Calcium Saccharate, Calcium Saccharic Acid Tetrahydrate, Calcium Saccharate Tetrahydroxyadipic Acid |
PubChem Compound | 3037582 |
Last Modified | Nov 11 2021 |
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